Cas no 1055995-88-4 (4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide)
1055995-88-4 structure
Product Name:4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide
CAS No:1055995-88-4
MF:C9H11BrFNO2S
MW:296.156543970108
CID:2604879
PubChem ID:68482644
Update Time:2024-11-04
4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-fluoro-N-isopropylbenzenesulfonamide
- FUMKVTQAEHKWLC-UHFFFAOYSA-N
- AM86254
- SCHEMBL3020785
- 4-bromo-2-fluoro-N-(propan-2-yl)benzene-1-sulfonamide
- 4-bromo-2-fluoro-N-propan-2-ylbenzenesulfonamide
- 1055995-88-4
- 4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide
-
- MDL: MFCD27975777
- Inchi: 1S/C9H11BrFNO2S/c1-6(2)12-15(13,14)9-4-3-7(10)5-8(9)11/h3-6,12H,1-2H3
- InChI Key: FUMKVTQAEHKWLC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)F)S(NC(C)C)(=O)=O
Computed Properties
- Exact Mass: 294.96779g/mol
- Monoisotopic Mass: 294.96779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6
- XLogP3: 2.5
Experimental Properties
- Color/Form: NA
- Density: 1.5±0.1 g/cm3
- Boiling Point: 346.2±52.0 °C at 760 mmHg
4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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